Cas no 1788833-85-1 (N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-N-[3-(methylsulfanyl)phenyl]ethanediamide)

• Product Name: N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-N-[3-(methylsulfanyl)phenyl]ethanediamide
• CAS No: 1788833-85-1
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 5405278
• PubChem ID: 76146354
• Update Time: 2025-07-15

N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-N-[3-(methylsulfanyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-[2-(2-Hydroxyethoxy)-2-(4-methylphenyl)ethyl]-N2-[3-(methylthio)phenyl]ethanediamide
• AKOS024538748
• N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-N'-(3-methylsulfanylphenyl)oxamide
• F6203-1882
• N1-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-N2-(3-(methylthio)phenyl)oxalamide
• N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-N-[3-(methylsulfanyl)phenyl]ethanediamide
• 1788833-85-1

• Inchi： 1S/C20H24N2O4S/c1-14-6-8-15(9-7-14)18(26-11-10-23)13-21-19(24)20(25)22-16-4-3-5-17(12-16)27-2/h3-9,12,18,23H,10-11,13H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： PZGMTKNWFXVZER-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC(C(NCC(C1C=CC(C)=CC=1)OCCO)=O)=O

Computed Properties

• Exact Mass: 388.146
• Monoisotopic Mass: 388.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-N-[3-(methylsulfanyl)phenyl]ethanediamide

N'-[2-(2-Hydroxyethoxy)-2-(4-Methylphenyl)Ethyl]-N-[3-(Methylsulfanyl)Phenyl]Ethanediaamide: A Comprehensive Overview

The compound N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-N-[3-(methylsulfanyl)phenyl]ethanediamide (CAS No. 1788833-85-1) is a complex organic molecule with a diverse range of potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines functional groups such as hydroxyethoxy, methylphenyl, and methylsulfanyl groups. These functional groups contribute to its versatile reactivity and biological activity, making it a subject of interest in contemporary research.

Recent studies have highlighted the potential of this compound as a bioactive agent. For instance, research published in the journal Chemical Biology has demonstrated its ability to modulate enzyme activity, particularly in the context of kinase inhibitors. The presence of the hydroxyethoxy group and the methylsulfanyl group plays a crucial role in its interactions with biological targets, suggesting its potential as a lead compound for drug discovery.

Another area of interest is its application in agrochemicals. Researchers have explored its potential as a plant growth regulator and pest control agent. The methylphenyl group contributes to its lipophilicity, enhancing its ability to penetrate plant tissues and interact with target enzymes. This property makes it a promising candidate for developing eco-friendly pesticides that are both effective and environmentally sustainable.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times, making it more feasible for large-scale production. This approach not only enhances the efficiency of synthesis but also aligns with the principles of green chemistry.

The physical properties of this compound are equally intriguing. Its melting point and solubility characteristics make it suitable for various formulation techniques. For instance, its moderate solubility in organic solvents allows for easy incorporation into lipid-based delivery systems, which are widely used in pharmaceutical formulations to enhance bioavailability.

From a structural perspective, the molecule exhibits a high degree of stereochemistry due to the presence of chiral centers introduced by the hydroxyethoxy and methylphenyl groups. This stereochemistry is critical in determining its biological activity, as different enantiomers may exhibit varying potencies against target enzymes or receptors.

Moreover, computational studies using molecular docking have provided insights into its binding affinity with various protein targets. These studies suggest that the compound has a high affinity for G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. This finding opens new avenues for exploring its role in treating conditions such as inflammation and neurodegenerative diseases.

In conclusion, N'-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-N-[3-(methylsulfanyl)phenyl]ethanediamide (CAS No. 1788833-85-1) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advances in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development.